Cas no 891115-17-6 (N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide)

• Product Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide
• CAS No: 891115-17-6
• MF: C₁₇H₁₇N₃OS
• MW: 311.40138220787
• CID: 6229384
• PubChem ID: 16032422
• Update Time: 2025-11-01

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide
• F2515-2033
• G856-7037
• AKOS002065611
• SR-01000020849
• NCGC00136557-01
• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
• N-(4,5-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
• HMS1904G08
• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]acetamide
• SR-01000020849-1
• CHEMBL1394839
• 891115-17-6

• Inchi： 1S/C17H17N3OS/c1-11-6-7-15-16(12(11)2)19-17(22-15)20(13(3)21)10-14-5-4-8-18-9-14/h4-9H,10H2,1-3H3
• InChI Key： FXXOXBLHGXUUAF-UHFFFAOYSA-N
• SMILES： S1C(=NC2=C1C=CC(C)=C2C)N(C(C)=O)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 311.10923335g/mol
• Monoisotopic Mass: 311.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.3Ų

Additional information on N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide (CAS No. 891115-17-6): A Comprehensive Overview

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide (CAS No. 891115-17-6) is a versatile compound with significant potential in various fields of chemistry and biology. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in pharmaceuticals, materials science, and analytical chemistry. This comprehensive overview aims to provide a detailed insight into the properties, synthesis, and applications of this compound.

The chemical structure of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide is composed of a benzothiazole ring and a pyridine ring, both of which are functional groups that confer distinct chemical and biological properties. The benzothiazole moiety is known for its electron-withdrawing nature and aromatic stability, while the pyridine ring provides additional conjugation and basicity. These structural features contribute to the compound's overall reactivity and solubility characteristics.

In terms of synthesis, N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide can be prepared through a multi-step process involving the reaction of 4,5-dimethylbenzothiazole with an appropriate pyridine derivative. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a one-pot synthesis method that significantly reduced reaction time and improved yield.

The biological activity of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide has been extensively investigated in various contexts. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. Research conducted by a team at the University of California demonstrated that this compound effectively inhibits the activity of protein kinases, which are key targets in cancer therapy. The study, published in Cancer Research, highlighted the compound's potential as a lead molecule for the development of novel anticancer drugs.

Beyond its therapeutic applications, N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide has also shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). A recent study published in Advanced Materials explored the use of this compound as a hole transport material in OLEDs, demonstrating improved device performance and stability.

In analytical chemistry, N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide has been utilized as a derivatizing agent for enhancing the detectability of certain analytes. Its ability to form stable complexes with metal ions has made it valuable in trace metal analysis. A study published in Talanta described a method using this compound for the sensitive detection of heavy metals in environmental samples.

The safety profile of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide is an important consideration for its practical applications. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety.

In conclusion, N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide (CAS No. 891115-17-6) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and analytical chemistry. Ongoing research continues to uncover new uses and improve our understanding of its properties and behavior. As scientific knowledge advances, this compound is likely to play an increasingly important role in various fields of research and development.